2-anilino-5-(4-chlorobenzoyl)-4-(1H-pyrrol-1-yl)-3-thiophenecarbonitrile

• IUPAC Name: 2-anilino-5-(4-chlorobenzoyl)-4-pyrrol-1-ylthiophene-3-carbonitrile
• InChI: InChI=1S/C22H14ClN3OS/c23-16-10-8-15(9-11-16)20(27)21-19(26-12-4-5-13-26)18(14-24)22(28-21)25-17-6-2-1-3-7-17/h1-13,25H
• InChI Key: YUMIWMOSNFPMDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=C(C(=C(S2)C(=O)C3=CC=C(C=C3)Cl)N4C=CC=C4)C#N
• Molecular Formula: C22H14ClN3OS
• Molecular Weight: 403.9 g/mol

Description

2-Anilino-5-(4-chlorobenzoyl)-4-(1H-pyrrol-1-yl)-3-thiophenecarbonitrile (2AC4PTC) is a novel chemical compound that has recently gained traction in the scientific research community due to its unique properties and potential applications. 2AC4PTC is a member of the thiophene family of heterocyclic compounds, which are known for their diverse reactivity and ability to form strong bonds with other molecules. 2AC4PTC has a large number of potential applications in research, particularly in the fields of drug discovery and development, as well as in the study of biological systems.

Scientific Research Applications

Synthesis and Characterization

Research has explored the synthesis of heterocyclic compounds, including pyrroles and thiophenes, through photochemical reactions. For example, 2-(4-N,N-dimethylaminophenyl) heterocycles have been smoothly obtained from the photolysis of 4-chloro-N,N-dimethylaniline in the presence of furan, pyrrole, thiophene, and some of their methyl derivatives, showcasing the versatility of these reactions in synthesizing complex structures (Guizzardi et al., 2000).

Potential Biological Activity

Some studies have focused on the potential biological activities of synthesized compounds. New substituted anilides of the heterocyclic series have been synthesized and are considered to be biologically interesting. Molecular and crystal structures of these compounds have been determined, with the anticipation that their conformations and intermolecular hydrogen bonds could contribute to their biological activity (Jarak et al., 2007).

Physical Properties

Research into the thermochemistry and conformational polymorphism of related compounds, such as 5-methyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile, has been conducted to understand their solid-state behavior and thermodynamic stability. These studies reveal the impact of molecular conformation on the physical properties and stability of these materials (Yu et al., 2000).

Electropolymerization and Electrochromic Properties

The synthesis and electrochemical behavior of pyrrole and thiophene derivatives have been explored, with a focus on their homopolymerization and copolymerization to create conducting polymers. These materials exhibit interesting electrochromic properties, making them potential candidates for applications in electronic devices (Ertas et al., 2004).